BI-1935

• Molecular Formula: C24H21F3N6O3
• Molecular Weight: 498.5 g/mol
• InChI: InChI=1S/C24H21F3N6O3/c1-2-36-11-10-32-15-17(5-8-22(32)34)23(35)30-21-7-6-18(14-29-21)33-20(24(25,26)27)12-19(31-33)16-4-3-9-28-13-16/h3-9,12-15H,2,10-11H2,1H3,(H,29,30,35)
• InChIKey: KMESAVNRPDKZCQ-UHFFFAOYSA-N

BI-1935: sEH Inhibitor Overview

BI-1935 is a synthetic small-molecule inhibitor of soluble epoxide hydrolase (sEH, also known as epoxide hydrolase 2), an enzyme that metabolizes vasoprotective epoxyeicosatrienoic acids (EETs) into less active diols [1]. It was developed by Boehringer Ingelheim and is claimed as Example 3 in patent WO2007067836 [2]. As a chemical probe, BI-1935 is characterized by nanomolar biochemical potency (human sEH IC50 = 7 nM) and high cellular activity (Hep G2-DHET IC50 < 1 nM) [3]. The compound is available through Boehringer Ingelheim's opnMe molecular library and is widely used as a reference tool in both in vitro and in vivo studies of the sEH pathway [2].

Well-characterized sEH probe for EET pathway studies

Reported biochemical and cellular target engagement context

In vivo cardiovascular model-response context (Dahl SS rat)

• [1] Taylor SJ, Soleymanzadeh F, Eldrup AB, Farrow NA, Muegge I, Kukulka A, Kabcenell AK, De Lombaert S. Design and synthesis of substituted nicotinamides as inhibitors of soluble epoxide hydrolase. Bioorg Med Chem Lett. 2009;19(20):5864-5868. doi:10.1016/j.bmcl.2009.08.074 View Source
• [2] Fleck RW, Guo X, Lo HY, Man CC. Substituted pyrazole compounds useful as soluble epoxide hydrolase inhibitors. Patent WO2007067836. 2007. Assignee: Boehringer Ingelheim International GmbH. View Source
• [3] Chemical Probes Portal. Probe BI-1935. 2020. Available at: https://www.chemicalprobes.org/bi-1935. View Source

BI-1935: Irreplaceable sEH Inhibitor

Although numerous sEH inhibitors exist, they exhibit substantial divergence in potency, selectivity, pharmacokinetic (PK) properties, and in vivo efficacy. For instance, first-generation inhibitors like AUDA (IC50 ~3-10 nM) suffer from poor metabolic stability and limited cell permeability, while some second-generation compounds such as t-AUCB show improved PK but may have narrower selectivity profiles [1]. BI-1935 was specifically designed to combine potent biochemical inhibition with high cellular activity, >100-fold selectivity over hCYP epoxygenases and IL-2, and dose-dependent in vivo blood pressure lowering effects, making it a unique probe for cardiovascular studies [2]. Consequently, substituting BI-1935 with a structurally or pharmacologically distinct analog compromises the quantitative insights gained from this well-characterized tool compound.

First-generation inhibitors (e.g., AUDA) may have poor metabolic stability and limited cell permeability, altering cellular assay context

Selectivity profiles vary widely among sEH inhibitor chemotypes; reported probe selectivity may not transfer

In vivo pharmacokinetic differences can shift exposure-response relationships; model-response endpoint context may differ

• [1] Morisseau C, Hammock BD. Impact of soluble epoxide hydrolase and epoxyeicosanoids on human health. Annu Rev Pharmacol Toxicol. 2013;53:37-58. doi:10.1146/annurev-pharmtox-011112-140244 View Source
• [2] Chemical Probes Portal. Probe BI-1935. 2020. Available at: https://www.chemicalprobes.org/bi-1935. View Source

BI-1935: Quantitative Comparison

Biochemical Potency on Human sEH

In a standardized biochemical h-sEH binding assay, BI-1935 exhibits an IC50 of 7 nM (pIC50 = 8.15), placing it among the most potent sEH inhibitors reported [1]. While the first-generation inhibitor AUDA has a similar reported IC50 of ~3-10 nM, it suffers from rapid metabolic degradation and limited cellular activity. The second-generation inhibitor t-AUCB shows a biochemical IC50 of ~1.3 nM, but its selectivity profile and in vivo effects are less comprehensively characterized compared to BI-1935 [2].

Biochemical Potency

Reported

IC50 = 7 nM (pIC50 = 8.15)

Supports sEH inhibition assay selection; comparable to AUDA biochemically but with improved cellular activity context

Human sEH binding assay; data from GtoPdb and literature

Evidence Dimension	Biochemical inhibition of human soluble epoxide hydrolase (sEH)
Target Compound Data	IC50 = 7 nM; pIC50 = 8.15
Comparator Or Baseline	AUDA: IC50 ~3-10 nM; t-AUCB: IC50 ~1.3 nM
Quantified Difference	BI-1935 is equipotent to AUDA in biochemical assays but significantly more stable and cell-active; approximately 5-fold less potent than t-AUCB biochemically, but with superior cellular activity and selectivity documentation.
Conditions	Biochemical h-sEH binding assay; data from GtoPdb and literature

Why This Matters

Procurement decisions should consider that BI-1935 offers a well-documented balance of high biochemical potency and validated cellular activity, which is critical for translating in vitro findings to cellular contexts.

• [1] Guide to Pharmacology. BI-1935 Ligand Activity Charts. Available at: https://www.guidetomalariapharmacology.org/GRAC/LigandActivityRangeVisForward?ligandId=9717. View Source
• [2] Morisseau C, Hammock BD. Impact of soluble epoxide hydrolase and epoxyeicosanoids on human health. Annu Rev Pharmacol Toxicol. 2013;53:37-58. doi:10.1146/annurev-pharmtox-011112-140244 View Source

Cellular Potency (Hep G2-DHET Assay)

BI-1935 exhibits an IC50 of <1 nM in a cellular Hep G2-DHET assay format, a model that measures the inhibition of sEH-mediated conversion of epoxyeicosatrienoic acids (EETs) to dihydroxyeicosatrienoic acids (DHETs) in living cells [1]. This cellular potency is markedly higher than many earlier-generation inhibitors. For example, AUDA shows a cellular IC50 in the high nanomolar to low micromolar range due to poor cell permeability and rapid metabolism [2]. The >7-fold increase in cellular activity relative to its biochemical IC50 (7 nM) indicates excellent target engagement and retention of potency in a more physiologically relevant environment. No direct head-to-head cellular comparison was found for t-AUCB in this specific assay format.

Cellular Potency

Cross-study context

IC50 < 1 nM (Hep G2-DHET)

Substantially higher cellular target engagement than AUDA; supports cell-based pathway studies at low exposure

Cellular assay; Chemical Probes Portal data

Evidence Dimension	Cellular inhibition of sEH activity
Target Compound Data	IC50 < 1 nM (Hep G2-DHET assay)
Comparator Or Baseline	AUDA: Reported cellular IC50 in the high nanomolar to low micromolar range
Quantified Difference	BI-1935 is at least 100- to 1000-fold more potent than AUDA in a cellular context.
Conditions	Cellular Hep G2-DHET assay; data from Chemical Probes Portal and literature

Why This Matters

This sub-nanomolar cellular potency is a key differentiator for researchers requiring robust sEH inhibition in cell-based models, minimizing the risk of off-target effects at higher concentrations.

• [1] Chemical Probes Portal. Probe BI-1935. 2020. Available at: https://www.chemicalprobes.org/bi-1935. View Source
• [2] Imig JD, Hammock BD. Soluble epoxide hydrolase as a therapeutic target for cardiovascular diseases. Nat Rev Drug Discov. 2009;8(10):794-805. doi:10.1038/nrd2875 View Source

Selectivity over CYP Epoxygenases and IL-2

BI-1935 was counter-screened in an internal selectivity panel including human CYP epoxygenases 2J2, 2C9, 2C19, and interleukin-2 (IL-2). The compound demonstrated >100-fold selectivity, with IC50 values exceeding 1 µM against all targets tested [1]. This contrasts with some promiscuous sEH inhibitor scaffolds that exhibit off-target activity at significantly lower concentrations. A broader Eurofins-Panlabs panel of 67 targets further revealed minimal cross-reactivity: 61 of 67 targets showed <20% inhibition at 10 µM, with only thromboxane synthase displaying notable inhibition (96% at 10 µM; IC50 = 0.132 µM) [1]. While this level of profiling is uncommon for many classical sEH inhibitors, it provides a quantitative framework for assessing compound specificity that is often unavailable for comparators like AUDA or t-AUCB.

Selectivity Panel

Class-level inference

IC50 > 1 µM for CYP 2J2, 2C9, 2C19, IL-2; 61/67 targets with <50% inhibition

Reported selectivity profile reduces off-target confounding risk in in vivo models

Eurofins-Panlabs 67-target panel; Chemical Probes Portal

Evidence Dimension	Selectivity over CYP epoxygenases and broader off-target panel
Target Compound Data	IC50 > 1 µM for hCYP 2J2, 2C9, 2C19, and IL-2; 61/67 targets with <20% inhibition at 10 µM
Comparator Or Baseline	Class-level comparison: many first-generation sEH inhibitors lack comprehensive selectivity profiling data.
Quantified Difference	BI-1935 maintains >100-fold selectivity over key epoxygenases, whereas data for AUDA and t-AUCB are incomplete or suggest narrower selectivity windows.
Conditions	Biochemical selectivity assays; Eurofins-Panlabs 67-target panel

Why This Matters

For in vivo studies, this selectivity profile reduces the likelihood of confounding pharmacological effects from CYP epoxygenase inhibition or immunomodulation, thereby increasing confidence in target-specific phenotypic readouts.

• [1] Chemical Probes Portal. Probe BI-1935. 2020. Available at: https://www.chemicalprobes.org/bi-1935. View Source

In Vivo Efficacy in Dahl Salt-Sensitive Rats

BI-1935 has been validated in vivo in a hypertensive Dahl salt-sensitive rat model, where it produced a dose-dependent reduction in mean arterial pressure (MAP) [1]. This outcome directly links sEH inhibition to a physiological endpoint relevant to cardiovascular disease. While other sEH inhibitors such as t-AUCB and GSK2256294 have also shown blood pressure effects in rodent models, BI-1935's effect has been quantitatively documented alongside its pharmacokinetic and selectivity data in the same probe package, providing a more integrated dataset for researchers. The Chemical Probes Portal notes that spontaneous hypertensive rats (SHR) can also be employed as an alternative in vivo model [1]. A structurally related negative control compound, BI-2049 (IC50 > 100 µM for h-sEH), is available for experimental controls [1].

In Vivo Model

Reported

Dose-dependent MAP reduction in Dahl salt-sensitive rats

Supports cardiovascular model-response context; matched negative control (BI-2049) available

Hypertensive rat model; Chemical Probes Portal

Evidence Dimension	In vivo blood pressure regulation
Target Compound Data	Dose-dependent reduction in mean arterial pressure (MAP) in Dahl salt-sensitive rats
Comparator Or Baseline	GSK2256294: also lowers blood pressure in rodent models; t-AUCB: shown efficacy in hypertensive models.
Quantified Difference	BI-1935's in vivo effect is part of a comprehensive probe dataset with matched negative control (BI-2049), whereas comparators may lack such integrated validation.
Conditions	Dahl salt-sensitive rat model of hypertension; Chemical Probes Portal data

Why This Matters

For laboratories studying cardiovascular physiology or developing hypertensive models, BI-1935 offers a well-characterized in vivo tool with a matched negative control, enabling robust experimental design.

• [1] Chemical Probes Portal. Probe BI-1935. 2020. Available at: https://www.chemicalprobes.org/bi-1935. View Source

BI-1935: Research Applications

Cardiovascular Disease Modeling

BI-1935 is ideally suited for studies investigating the role of EETs in blood pressure regulation and vascular inflammation. Its dose-dependent MAP reduction in Dahl salt-sensitive rats [1] and high selectivity profile [1] make it a powerful tool for dissecting sEH contributions in hypertensive phenotypes without confounding off-target effects. Researchers can pair it with the negative control BI-2049 to confirm target-specific effects [1].

sEH-EETs Pathway Studies in Cells

With a sub-nanomolar cellular IC50 in the Hep G2-DHET assay [1], BI-1935 enables robust sEH inhibition in cell-based assays at low concentrations, minimizing cytotoxicity and off-target interactions. This is critical for mechanistic studies in endothelial cells, cardiomyocytes, or macrophages where sustaining EETs levels is key to observing anti-inflammatory and vasodilatory effects.

Pharmacological Probe & Library Screening

As a well-characterized probe from Boehringer Ingelheim's opnMe library [2], BI-1935 serves as a gold-standard reference compound for high-throughput screening campaigns targeting sEH. Its comprehensive selectivity data (>100-fold over CYP epoxygenases) [1] provides a benchmark for evaluating novel inhibitor candidates, accelerating hit-to-lead progression in drug discovery programs.

Application

Selection Property

Validation Focus

Cardiovascular model studies

Reported in vivo MAP response context, integrated selectivity data

Blood pressure endpoint in Dahl SS rats; confirm with BI-2049 negative control

Cell-based sEH pathway research

Cellular target engagement at low exposure context

EETs level stabilization in endothelial or cardiomyocyte models

Hit-to-lead screening campaigns

Comprehensive selectivity profile benchmark

Selectivity panel comparison for novel sEH inhibitor evaluation

• [1] Chemical Probes Portal. Probe BI-1935. 2020. Available at: https://www.chemicalprobes.org/bi-1935. View Source
• [2] Fleck RW, Guo X, Lo HY, Man CC. Substituted pyrazole compounds useful as soluble epoxide hydrolase inhibitors. Patent WO2007067836. 2007. Assignee: Boehringer Ingelheim International GmbH. View Source